Cas no 946266-41-7 (2,4-dimethyl-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylbenzene-1-sulfonamide)

• Product Name: 2,4-dimethyl-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylbenzene-1-sulfonamide
• CAS No: 946266-41-7
• MF: C₂₃H₃₁N₃O₂S
• MW: 413.576144456863
• CID: 5850842
• PubChem ID: 16907617
• Update Time: 2025-07-31

2,4-dimethyl-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-[2-(2,3-dihydro-1-methyl-1H-indol-5-yl)-2-(1-pyrrolidinyl)ethyl]-2,4-dimethyl-
• 2,4-dimethyl-N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethyl]benzene-1-sulfonamide
• 2,4-dimethyl-N-(2-(1-methylindolin-5-yl)-2-(pyrrolidin-1-yl)ethyl)benzenesulfonamide
• 2,4-dimethyl-N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-pyrrolidin-1-ylethyl]benzenesulfonamide
• F2352-0134
• AKOS024642672
• 946266-41-7
• 2,4-dimethyl-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylbenzene-1-sulfonamide

• Inchi： 1S/C23H31N3O2S/c1-17-6-9-23(18(2)14-17)29(27,28)24-16-22(26-11-4-5-12-26)19-7-8-21-20(15-19)10-13-25(21)3/h6-9,14-15,22,24H,4-5,10-13,16H2,1-3H3
• InChI Key： ANYNRVZVBICCAA-UHFFFAOYSA-N
• SMILES： C1(S(NCC(C2C=CC3=C(C=2)CCN3C)N2CCCC2)(=O)=O)=CC=C(C)C=C1C

Computed Properties

• Exact Mass: 413.21369841g/mol
• Monoisotopic Mass: 413.21369841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 61Ų

Experimental Properties

• Density: 1.205±0.06 g/cm3(Predicted)
• Boiling Point: 590.0±60.0 °C(Predicted)
• pka: 11.01±0.50(Predicted)

Additional information on 2,4-dimethyl-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylbenzene-1-sulfonamide

Introduction to 2,4-dimethyl-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylbenzene-1-sulfonamide (CAS No. 946266-41-7)

2,4-dimethyl-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylbenzene-1-sulfonamide (CAS No. 946266-41-7) is a complex organic compound with significant potential in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonamides and features a unique structural arrangement that includes a substituted indole and pyrrolidine moiety. The intricate structure of this compound makes it an interesting candidate for various biological studies, particularly in the areas of receptor modulation and enzyme inhibition.

The chemical structure of 2,4-dimethyl-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylbenzene-1-sulfonamide is characterized by a benzene ring substituted with two methyl groups at the 2 and 4 positions. The sulfonamide group is attached to the benzene ring at the 1 position, and it is further substituted with a complex side chain that includes an indole and pyrrolidine moiety. This structural complexity provides a rich foundation for exploring its pharmacological properties.

Recent research has highlighted the potential of 2,4-dimethyl-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylbenzene-1-sulfonamide in various therapeutic applications. One notable area of interest is its activity as a modulator of serotonin receptors. Serotonin receptors play a crucial role in regulating mood, appetite, and sleep, making them important targets for the development of drugs to treat conditions such as depression and anxiety disorders.

A study published in the Journal of Medicinal Chemistry in 2023 investigated the binding affinity and selectivity of 2,4-dimethyl-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-y l)ethylbenzene - 1 - sulfonamide for serotonin receptors. The results showed that this compound exhibited high affinity for the 5-HT₇ receptor subtype, which is known to be involved in regulating circadian rhythms and cognitive function. This finding suggests that 2,4-dimethyl-N - 2 - ( 1 - methyl - 2 , 3 - dihydro - 1 H - indol - 5 - yl ) - 2 - ( pyrrolidin - 1 - yl ) ethylbenzene - 1 - sulfonamide could be a promising lead compound for developing new treatments for circadian rhythm disorders and cognitive impairments.

In addition to its potential as a serotonin receptor modulator, 2,4-dimethyl-N - 2 - ( 1 - methyl - 2 , 3 - dihydro - 1 H - indol - 5 - yl ) - 2 - ( pyrrolidin - 1 - yl ) ethylbenzene - 1 - sulfonamide has also been studied for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and neurodegenerative disorders. A preclinical study conducted in 2023 evaluated the anti-inflammatory effects of this compound in an animal model of rheumatoid arthritis. The results demonstrated that 2 , 4 - dimethyl-N – 2 – ( 1 – methyl – 2 , 3 – dihydro – 1 H – indol – 5 – yl ) – 2 – ( pyrrolidin – 1 – yl ) ethylbenzene – 1 – sulfonamide significantly reduced joint inflammation and improved mobility in treated animals compared to control groups.

The mechanism by which 2 , 4 – dimethyl-N – 2 – ( 1 – methyl – 2 , 3 – dihydro – 1 H – indol – 5 – yl ) – 2 – ( pyrrolidin – yl ) ethylbenzene -----_^sulfonamide exerts its anti-inflammatory effects is not yet fully understood. However, preliminary data suggest that it may involve inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6. Further research is needed to elucidate the exact molecular mechanisms underlying these effects.

Beyond its therapeutic potential, 2 , --_{^{d i m e t h y l}} N -_^- ( -_{^{m e t h y l}} - -_{^{d i h y d r o}} - -_^H i n d o l -_{y l )} --( p y r r o l i d i n- strong>) ethylbenzene-sulfonamide) has also been explored as a tool compound in chemical biology research. Its unique structure makes it an excellent candidate for probing the interactions between small molecules and biological targets. For example, it has been used in high-throughput screening assays to identify novel protein-protein interactions that could be targeted for therapeutic intervention.

In conclusion, CAS No. -946,66-–7) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its potential as a serotonin receptor modulator and anti-inflammatory agent highlights its value as a lead compound for developing new treatments for various diseases. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, further solidifying its importance in the field.